Cas no 10605-24-0 (1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate)
10605-24-0 structure
Product Name:1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate
CAS No:10605-24-0
MF:C7H14N2O6
MW:222.195862293243
CID:220141
PubChem ID:25430
Update Time:2025-04-19
1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate
- 2-methyl-2-propylpropane-1,3-diyl dinitrate
- [2-methyl-2-(nitrooxymethyl)pentyl] nitrate
- Dinitric acid 2-methyl-2-propylpropane-1,3-diyl ester
- C317706XA7
- DB13408
- 2-METHYL-2-PROPYL-1,3-PROPANEDIOL DINITRATE
- METHYLPROPYLPROPANEDIOL DINITRATE [WHO-DD]
- methylpropylpropanediol dinitrate
- EINECS 234-233-6
- NITRAL [WHO-DD]
- NS00021478
- Q27275118
- UNII-C317706XA7
- 10605-24-0
- DTXSID80147487
- SCHEMBL1922429
- 1,3-Propanediol, 2-methyl-2-n-propyl-, dinitrate
-
- Inchi: 1S/C7H14N2O6/c1-3-4-7(2,5-14-8(10)11)6-15-9(12)13/h3-6H2,1-2H3
- InChI Key: BLJBDLGFKNXUCB-UHFFFAOYSA-N
- SMILES: O(CC(C)(CO[N+](=O)[O-])CCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.08522
- Monoisotopic Mass: 222.085186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: 2.9
Experimental Properties
- Density: 1.218
- Boiling Point: 283.5°Cat760mmHg
- Flash Point: 115.5°C
- Refractive Index: 1.46
- PSA: 104.74
- LogP: 2.25580
1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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